Cas no 22567-00-6 (b-D-erythro-Hexofuranurononitrile,1,2,5-trideoxy-1-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)- (9CI))

b-D-erythro-Hexofuranurononitrile,1,2,5-trideoxy-1-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)- (9CI) structure
22567-00-6 structure
Product Name:b-D-erythro-Hexofuranurononitrile,1,2,5-trideoxy-1-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)- (9CI)
CAS No:22567-00-6
MF:C11H13N3O4
MW:251.238622426987
CID:269537
Update Time:2024-01-27

b-D-erythro-Hexofuranurononitrile,1,2,5-trideoxy-1-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • b-D-erythro-Hexofuranurononitrile,1,2,5-trideoxy-1-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)- (9CI)
    • 5'-Desoxythymidin-5'-carbonitril
    • D-erythro-Hexofuranurononitrile,1,2,5-trideoxy-1-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)-, b- (8CI)
    • Thymidine,5'-cyano-5'-deoxy-
    • β-D-erythro-Hexofuranurononitrile, 1,2,5-trideoxy-1-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)- (9CI)
    • Inchi: 1S/C11H13N3O4/c1-6-5-14(11(17)13-10(6)16)9-4-7(15)8(18-9)2-3-12/h5,7-9,15H,2,4H2,1H3,(H,13,16,17)/t7-,8+,9+/m0/s1
    • InChI Key: GFEHCLIOGBFOAP-DJLDLDEBSA-N
    • SMILES: O=C1NC(C(=CN1[C@H]1C[C@@H]([C@H](O1)CC#N)O)C)=O

Experimental Properties

  • Density: 1.402±0.06 g/cm3(Predicted)
  • pka: 9.55±0.10(Predicted)

b-D-erythro-Hexofuranurononitrile,1,2,5-trideoxy-1-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)- (9CI) Related Literature

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